2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide

• IUPAC Name: 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide
• InChI: InChI=1S/C16H23BrN2O3/c1-11(22-13-8-6-12(17)7-9-13)15(21)19(5)10-14(20)18-16(2,3)4/h6-9,11H,10H2,1-5H3,(H,18,20)
• InChI Key: UVNSAUHUKYEPPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)CC(=O)NC(C)(C)C)OC1=CC=C(C=C1)Br
• Molecular Formula: C16H23BrN2O3
• Molecular Weight: 371.27 g/mol

Description

2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide, also known as Boc-D-Fmk, is a chemical compound that has been extensively studied for its potential applications in scientific research. Boc-D-Fmk is a reversible inhibitor of serine proteases, which are enzymes that play important roles in many biological processes, including blood coagulation, digestion, and immune response.

Mechanism of Action

2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide inhibits serine proteases by binding to the active site of the enzyme. This prevents the enzyme from catalyzing the hydrolysis of peptide bonds, which is necessary for its normal function. 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide is a reversible inhibitor, which means that it can be removed from the enzyme by washing with a buffer solution.
Biochemical and Physiological Effects
2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several serine proteases, including trypsin, chymotrypsin, and thrombin. 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide has also been shown to inhibit the production of inflammatory cytokines, such as interleukin-1 and tumor necrosis factor-alpha. In addition, 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide has several advantages for use in lab experiments. It is a reversible inhibitor, which allows for the enzyme to be recovered and reused after treatment with the inhibitor. 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide is also relatively easy to synthesize, which makes it readily available for use in research. However, there are some limitations to the use of 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide in lab experiments. It is a relatively non-specific inhibitor, which means that it may inhibit other enzymes in addition to serine proteases. In addition, the reversible nature of the inhibition may make it difficult to study the long-term effects of inhibiting a particular enzyme.

Future Directions

There are several future directions for research on 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide. One area of interest is the development of more specific inhibitors of serine proteases, which would allow for more targeted inhibition of these enzymes. Another area of interest is the study of the long-term effects of serine protease inhibition, particularly in the context of cancer treatment. Finally, there is interest in the development of new methods for synthesizing 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide and related compounds, which may allow for more efficient and cost-effective production of these inhibitors.

Synthesis Methods

The synthesis of 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide involves several steps, including the reaction of tert-butylamine with ethyl chloroformate to form tert-butyl carbamate, which is then reacted with N-methylpropanamide to form N-tert-butyl-N-methylcarbamoylpropanamide. This compound is then reacted with 4-bromophenol and sodium hydride to form 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide, also known as 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide.

Scientific Research Applications

2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide has been extensively studied for its potential applications in scientific research. It is a reversible inhibitor of serine proteases, which makes it a useful tool for studying the role of these enzymes in various biological processes. 2-(4-bromophenoxy)-N-[2-(tert-butylamino)-2-oxoethyl]-N-methylpropanamide has been used in studies of blood coagulation, inflammation, and cancer, among other areas of research.